Cas no 2309453-48-1 (2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid
• CAS No: 2309453-48-1
• MF: C₂₇H₂₇BrN₂O₅S
• MW: 571.48268532753
• CID: 6001045
• PubChem ID: 165739424
• Update Time: 2025-10-29

2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309453-48-1
• 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid
• EN300-7429670

• Inchi： 1S/C27H27BrN2O5S/c28-23-17-36-25(29-23)27(35-16-24(31)32)11-5-6-13-30(14-12-27)26(33)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,31,32)
• InChI Key： XAVZJZSCALIPKU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CCCC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 570.08241g/mol
• Monoisotopic Mass: 570.08241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid

Comprehensive Analysis of 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid (CAS No. 2309453-48-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid (CAS No. 2309453-48-1) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a 4-bromo-1,3-thiazol-2-yl moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are particularly drawn to its potential applications in drug discovery, owing to its unique reactivity and versatility.

The Fmoc-protected azocane core of this compound is a critical feature, enabling selective deprotection during solid-phase peptide synthesis (SPPS). This property aligns with the growing demand for efficient and high-yielding peptide production, a topic frequently searched in academic and industrial circles. The incorporation of a bromothiazole group further enhances its utility, as this heterocycle is known for its bioactivity and presence in various FDA-approved drugs. Recent studies highlight its role in targeting protein-protein interactions (PPIs), a hot topic in cancer therapeutics and neurodegenerative disease research.

From a synthetic perspective, the CAS No. 2309453-48-1 compound exemplifies modern trends in green chemistry. Its design minimizes hazardous byproducts, addressing the pharmaceutical industry's push toward sustainable practices. Questions like "How to optimize Fmoc deprotection?" or "What are the latest advances in bromothiazole derivatives?" often dominate search engine queries, reflecting the compound's relevance. Additionally, its acetic acid linker facilitates conjugation with biomolecules, making it invaluable for antibody-drug conjugates (ADCs)—a trending area in precision medicine.

Analytical techniques such as HPLC and LC-MS are essential for characterizing this compound, ensuring purity for critical applications. The azocane ring (an 8-membered nitrogen heterocycle) introduces conformational flexibility, a sought-after trait in GPCR-targeted drugs. This aligns with frequent searches on "GPCR modulators" and "nitrogen heterocycles in drug design." Furthermore, the Fmoc group’s UV activity simplifies monitoring during synthesis, a practical advantage highlighted in peer-reviewed journals.

In conclusion, 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocan-4-yl]oxy}acetic acid represents a convergence of innovation in synthetic chemistry and therapeutic potential. Its multifaceted applications—from peptide therapeutics to small-molecule probes—underscore its importance in contemporary research. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in discussions about next-generation drug development.